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Compound of Interest

Compound Name: 2-Mercaptoethanol-d6

Cat. No.: B1490777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Mercaptoethanol-d6 (deuterium-labeled 2-Mercaptoethanol) is a valuable chemical

compound used in a variety of research applications. As the deuterated analog of 2-

Mercaptoethanol (2-ME), it serves as an excellent internal standard for quantitative analysis by

Nuclear Magnetic Resonance (NMR) or mass spectrometry (GC-MS or LC-MS).[1] Like its non-

deuterated counterpart, it is a potent reducing agent used to cleave disulfide bonds in proteins

and peptides, and it functions as an antioxidant in cell culture media to protect cells from

oxidative stress and maintain viability.[2][3]

This document provides detailed protocols for the safe handling, preparation of stock solutions,

storage, and common applications of 2-Mercaptoethanol-d6.

Data Presentation: Properties and Specifications
The physical and chemical properties of 2-Mercaptoethanol-d6 are summarized below. Proper

understanding of these characteristics is crucial for accurate solution preparation and safe

handling.
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Property Value Reference

Molecular Formula C₂D₆OS / DS(CD₂)₂OD [1][4][5]

Molecular Weight 84.17 g/mol [1][4][5]

Appearance Colorless to light yellow liquid [1]

Purity ≥98% [1][4]

Density (of 2-ME) 1.114 g/mL at 20°C [6][7]

Calculated Molarity (Neat)
~13.2 M (based on 2-ME

density)

Note: Density is for the non-deuterated form (2-Mercaptoethanol), but is used for calculation as

it is expected to be very similar.

Experimental Protocols
Extreme caution must be exercised when handling 2-Mercaptoethanol-d6 due to its toxicity

and strong, unpleasant odor.[8][9] All procedures must be performed within a certified chemical

fume hood.[8][9]

Protocol 1: Preparation of a 1 M General-Purpose Stock
Solution
This protocol is suitable for applications requiring a reducing agent, such as protein

biochemistry.

Materials:

2-Mercaptoethanol-d6 (neat liquid)

Nuclease-free, sterile water

Calibrated micropipettes and sterile, filtered tips

Sterile conical tubes (e.g., 15 mL or 50 mL)
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Vortex mixer

Procedure:

Pre-calculation: Determine the required volume of the neat 2-Mercaptoethanol-d6 liquid

using the formula C₁V₁ = C₂V₂.

C₁ (Concentration of neat liquid) = 13.2 M

V₁ (Volume of neat liquid) = ?

C₂ (Desired stock concentration) = 1.0 M

V₂ (Desired final volume) = e.g., 10 mL

Calculation: V₁ = (1.0 M * 10 mL) / 13.2 M ≈ 0.758 mL or 758 µL

Preparation (in chemical fume hood):

Add 9.242 mL of nuclease-free, sterile water to a 15 mL conical tube.

Carefully add 758 µL of neat 2-Mercaptoethanol-d6 to the water.

Tightly cap the tube and mix thoroughly by vortexing for 15-20 seconds.

Label the tube clearly: "1 M 2-Mercaptoethanol-d6", include the preparation date and

your initials.

Storage: Aliquot into smaller, single-use volumes and store as recommended in the Storage

and Stability table below.
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Preparation Workflow

1. Calculate Volume
(C1V1 = C2V2)

2. Measure Solvent
(e.g., Water or DPBS)

3. Add Neat 2-ME-d6
(in Fume Hood)

4. Vortex Thoroughly

5. Aliquot into Tubes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing 2-Mercaptoethanol-d6 stock solutions.

Protocol 2: Preparation of a 55 mM Stock Solution for
Cell Culture (1000x)
This stock is designed for dilution into cell culture media to a final working concentration of 55

µM, which is commonly used to support the growth of various cell lines, including murine

immune cells.[10]
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Materials:

2-Mercaptoethanol-d6 (neat liquid)

Sterile Dulbecco's Phosphate-Buffered Saline (DPBS), without calcium or magnesium

Calibrated micropipettes and sterile, filtered tips

Sterile conical tubes

Sterile 0.22 µm syringe filter and syringe

Procedure:

Pre-calculation:

C₁ = 13.2 M

V₁ = ?

C₂ = 55 mM = 0.055 M

V₂ = e.g., 10 mL

Calculation: V₁ = (0.055 M * 10 mL) / 13.2 M ≈ 0.0417 mL or 41.7 µL

Preparation (in a biological safety cabinet within a chemical fume hood, or a chemical fume

hood using sterile technique):

Add 9.958 mL of sterile DPBS to a 15 mL conical tube.

Carefully add 41.7 µL of neat 2-Mercaptoethanol-d6 to the DPBS.

Tightly cap and mix thoroughly by gentle inversion and swirling.

To ensure sterility, draw the solution into a sterile syringe, attach a 0.22 µm syringe filter,

and dispense into a new sterile tube.
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Label the tube clearly: "55 mM 2-Mercaptoethanol-d6 (1000x)", include the preparation

date and your initials.

Storage: Aliquot into smaller, single-use volumes to avoid repeated freeze-thaw cycles and

store as recommended below.

Storage and Stability
Proper storage is critical to maintain the efficacy of 2-Mercaptoethanol-d6. It is susceptible to

oxidation, especially at alkaline pH.[7]

Form Temperature Duration Notes

Neat Liquid Room Temperature Up to 3 years

Keep container tightly

sealed, away from

light and moisture.[4]

[7]

4°C 2 years

Recommended for

opened containers.[1]

[5]

-20°C 3 years [1][5]

Stock Solution (in

solvent)
-20°C 1 month [1][5]

-80°C 6 months

Preferred for long-

term storage of

aliquots.[1][5]

For optimal stability of aqueous solutions, maintain a pH between 6-7 and consider adding

EDTA to chelate metal ions that catalyze oxidation.[7]

Mandatory Visualization: Applications
Role in Mitigating Cellular Oxidative Stress
In cell culture, reactive oxygen species (ROS) are naturally produced as byproducts of

metabolism and can cause cellular damage. 2-Mercaptoethanol acts as a potent antioxidant,
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neutralizing these harmful species and promoting cell health and viability.[2][3]

Mechanism of Action in Cell Culture

Reactive Oxygen
Species (ROS)

Cellular Damage
(Oxidative Stress)

causes

2-Mercaptoethanol-d6

neutralizes

Enhanced Cell
Viability

promotes

Click to download full resolution via product page

Caption: 2-Mercaptoethanol-d6 reduces oxidative stress to improve cell viability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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